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Compound of Interest

Compound Name: (Cyclobut-2-en-1-yl)methanol
CAS No.: 15963-49-2
Cat. No.: B15254524
Get Quote
. J

Executive Summary & Compound Profile

(Cyclobut-2-en-1-yl)methanol (CAS: 15963-49-2) is a small, amphiphilic allylic alcohol. Its
solubility behavior is governed by the competition between its hydrophilic hydroxymethyl group
and the hydrophobic, sterically strained cyclobutene ring.

For drug development professionals, this compound presents a specific challenge: it sits on the
"solubility cliff* between aqueous and organic phases. With a calculated LogP of approximately
0.5, it exhibits significant solubility in both water and organic solvents, making extraction and
purification non-trivial.

Physicochemical Snapshot
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Property

Value | Descriptor

Implication for Solubility

Molecular Formula

CsHsO

Low MW (84.12 g/mol ) favors
high solubility.[1]

Structure

Primary Alcohol + Cyclobutene

Amphiphilic; H-bond

donor/acceptor.

Calculated LogP

Semi-polar. Partitions almost
equally between water and

octanol.

Boiling Point

Predicted ~140-150°C

Moderate volatility;

concentration requires care.

Physical State

Colorless to pale yellow liquid

Miscible with many solvents.

The Solubility Landscape
Aqueous Solubility (The "Water Trap")

Unlike larger aliphatic alcohols (e.g., hexanol), (Cyclobut-2-en-1-yl)methanol is highly soluble

in water. The hydroxyl group dominates the small hydrophobic surface area of the cyclobutene

ring.

e Prediction: >50 mg/mL (potentially miscible).

» Implication: In synthetic workups, this compound will not efficiently partition into non-polar

organic solvents (like Hexane or Toluene) from an aqueous layer. It risks being discarded in

the agueous waste stream.

Organic Solvent Compatibility

The compound exhibits broad solubility in organic solvents due to its small size and lipophilic

ring.
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Representative o ]
Solvent Class Solubility Rating Notes
Solvents

Excellent for storage,

but promotes

Polar Protic Methanol, Ethanol Miscible N )
nucleophilic attack if
acidic.

Good for reactions;
_ DMSO, DMF, o -
Polar Aprotic o Miscible difficult to remove
Acetonitrile )
post-reaction.
) Dichloromethane ) Preferred extraction
Chlorinated High
(DCM), Chloroform solvent.

Good extraction
Ethyl Acetate, THF, ) ]
Esters/Ethers ) High solvents, often require
Diethyl Ether )
"salting out".

Used as a co-solvent
Non-Polar Hexanes, Heptane Low to Moderate for chromatography
(antisolvent).

Experimental Protocols: Determining Solubility &
Partitioning

As an application scientist, you cannot rely on predicted values for critical formulation steps.
The following protocols are designed to validate solubility and partition coefficients
(LogD/LogP) specifically for volatile, reactive alcohols.

Protocol A: The "Salting Out" Extraction Efficiency Test

Purpose: To determine the optimal solvent system for isolating the compound from aqueous
reaction mixtures.

Reagents: Saturated NaCl solution (Brine), Dichloromethane (DCM), Ethyl Acetate (EtOAc),
Diethyl Ether (Et20).

Workflow:
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e Preparation: Dissolve 50 mg of (Cyclobut-2-en-1-yl)methanol in 2 mL of water (simulating a
reaction quench).

» Control: Measure the concentration of the aqueous phase using HPLC or GC (Area_initial).
o Extraction:
o Aliquot A: Extract with 2 mL DCM.
o Aliquot B: Extract with 2 mL EtOAc.
o Aliquot C: Saturate with NaCl, then extract with 2 mL EtOAc.
o Analysis: Separate layers. Analyze the aqueous layer for residual compound.
e Calculation:
[1]

Success Criteria: A recovery >95% indicates a viable extraction protocol. Typically, DCM or
Salting out + EtOAc is required for this molecule.

Protocol B: Thermodynamic Solubility (Shake-Flask
Method)

Purpose: Definitive solubility data for formulation.

o Excess Addition: Add liquid (Cyclobut-2-en-1-yl)methanol dropwise to 1 mL of buffer (pH
7.4) or water in a sealed HPLC vial until a visible droplet persists (phase separation).

o Note: Do not use open beakers; the compound is moderately volatile.
o Equilibration: Agitate at 25°C for 24 hours.

o Separation: Centrifuge at 10,000 rpm for 5 minutes to separate the undissolved oil droplet
from the saturated aqueous phase.
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o Sampling: Carefully pipette the supernatant (aqueous phase). Dilute 100x with Methanol to
prevent precipitation/phase separation in the needle.

e Quantification: Analyze via GC-FID or HPLC-UV (210 nm detection for the alkene).

Visualization: Extraction & Purification Logic[2]

The following diagram illustrates the decision logic for processing reaction mixtures containing
(Cyclobut-2-en-1-yl)methanol, accounting for its amphiphilic nature and stability risks.
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Caption: Decision matrix for the extraction and purification of amphiphilic cyclobutenyl alcohols.

Critical Handling & Stability Factors
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When evaluating solubility, one must also consider the chemical stability of the solute in the
chosen solvent.

Thermal Instability (Ring Opening)

Cyclobutenes are strained rings. At elevated temperatures (>100°C), (Cyclobut-2-en-1-
yl)methanol can undergo electrocyclic ring opening to form butadiene derivatives.

 Solubility Implication: Do not use high-boiling solvents (e.g., DMSO, water) if removal
requires high heat. Use low-boiling solvents (DCM, Ether) that can be stripped at <40°C.

Acid Sensitivity

Allylic alcohols on strained rings are prone to acid-catalyzed rearrangement (allylic
transposition) or dehydration.

o Protocol Adjustment: When testing solubility in aqueous buffers, ensure pH is neutral (7.0—
7.4). Avoid acidic HPLC mobile phases (e.g., 0.1% TFA) during long runs; use neutral buffers
or low concentrations of Formic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.rsc.org [rsc.org]

» To cite this document: BenchChem. [Solubility Profiling & Handling of (Cyclobut-2-en-1-
yl)methanol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15254524/docs#solubility-profiling-handling-of-
cyclobut-2-en-1-yl-methanol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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